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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and

characterization of Azathioprine-d3. Azathioprine-d3, the deuterium-labeled version of the

immunosuppressive drug Azathioprine, serves as a critical internal standard for quantitative

bioanalytical studies, such as those employing Nuclear Magnetic Resonance (NMR) or Mass

Spectrometry (MS).[1] Its use allows for more accurate measurement of Azathioprine and its

metabolites in biological matrices.

Proposed Synthetic Route for Azathioprine-d3
The synthesis of Azathioprine-d3 is analogous to the established synthesis of Azathioprine.[2]

The key modification is the use of a deuterated starting material to introduce the deuterium

label onto the methyl group of the imidazole moiety. The proposed reaction involves the

nucleophilic substitution of the chlorine atom in 5-chloro-1-(methyl-d3)-4-nitro-1H-imidazole by

the thiol group of 6-mercaptopurine.
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Step 1: Preparation of Deuterated Intermediate

Step 2: Coupling Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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